1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol

• IUPAC Name: 1-(3,4-difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol
• InChI: InChI=1S/C14H17F2N3O/c1-10(9-19-6-2-5-18-19)17-8-14(20)11-3-4-12(15)13(16)7-11/h2-7,10,14,17,20H,8-9H2,1H3
• InChI Key: GBXHMMQWIGASBA-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCC(C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C14H17F2N3O
• Molecular Weight: 281.30 g/mol

Description

1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol, also known as DFE, is a chemical compound that has been widely studied due to its potential applications in various fields of science. This compound has been synthesized using different methods and has been tested for its biochemical and physiological effects.

Mechanism of Action

1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been shown to inhibit the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. NOS is an enzyme that is involved in the production of nitric oxide, which is involved in the regulation of blood pressure. By inhibiting the activity of these enzymes, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been shown to have anti-inflammatory and antihypertensive effects.
Biochemical and Physiological Effects:
1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been shown to have various biochemical and physiological effects, including anti-inflammatory, antihypertensive, and antioxidant effects. 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has also been shown to lower blood pressure by inhibiting the activity of NOS. Additionally, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been shown to have antioxidant effects by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has several advantages for lab experiments, including its high purity and stability. 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol is also readily available and can be synthesized using relatively simple methods. However, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol, including its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol and its effects on different enzymes and proteins. Further studies are also needed to determine the optimal dosage and administration of 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol for its potential use as a drug candidate.

Synthesis Methods

1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol can be synthesized using different methods, including the reaction between 3,4-Difluoroaniline and 2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol in the presence of a catalyst. The reaction proceeds by adding 3,4-Difluoroaniline and 2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol in a solvent, such as ethanol, and then adding a catalyst, such as triethylamine. The mixture is then heated under reflux for several hours until the reaction is complete. The resulting product is then purified using column chromatography to obtain pure 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol.

Scientific Research Applications

1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been tested for its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. In biochemistry, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been used as a tool to study the mechanism of action of certain enzymes and proteins. In pharmacology, 1-(3,4-Difluorophenyl)-2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol has been tested for its potential as a drug candidate for the treatment of cardiovascular diseases and hypertension.